2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-[4-(1-methoxypropan-2-ylamino)phenyl]ethanol
• InChI: InChI=1S/C12H19NO2/c1-10(9-15-2)13-12-5-3-11(4-6-12)7-8-14/h3-6,10,13-14H,7-9H2,1-2H3
• InChI Key: GCDWGYMGOKLFTO-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC1=CC=C(C=C1)CCO

Description

2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol is a secondary alcohol featuring a phenyl ring substituted at the para-position with a (1-methoxypropan-2-yl)amino group and a hydroxymethyl (-CH2OH) side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-nitrophenylethanol and 1-methoxypropan-2-amine.

Reduction: The nitro group of 4-nitrophenylethanol is reduced to an amino group using a reducing agent like hydrogen gas in the presence of a palladium catalyst.

Alkylation: The resulting 4-aminophenylethanol is then alkylated with 1-methoxypropan-2-amine under basic conditions to form the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide.

Reduction: The compound can be reduced to remove the methoxy group, yielding a simpler amine derivative.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming new derivatives.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethanone.

Reduction: 2-{4-[(1-Aminopropan-2-yl)amino]phenyl}ethan-1-ol.

Substitution: Various alkylated derivatives depending on the alkyl halide used.

Scientific Research Applications

2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmaceutical intermediate in the synthesis of drugs targeting neurological disorders.

Biological Research: The compound is used in studies investigating the interaction of amine-containing molecules with biological receptors.

Industrial Applications: It serves as a precursor in the synthesis of specialty chemicals and polymers.

Mechanism of Action

The mechanism of action of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The methoxypropan-2-ylamino group can form hydrogen bonds and electrostatic interactions with the active sites of these targets, modulating their activity. This interaction can lead to changes in cellular signaling pathways, influencing various biological processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Ethanolamine Backbones

2-({4-[(2-Hydroxyethyl)amino]phenyl}amino)ethan-1-ol (CAS: 63886-74-8)

• Structure: Contains two ethanolamine (-NH-CH2-CH2-OH) groups attached to a phenyl ring.
• Key Differences : The absence of a methoxypropan-2-yl group reduces lipophilicity compared to the target compound.
• Properties: Molecular weight: 196.25 g/mol Hydrogen bond donors/acceptors: 4/4 Solubility: Higher aqueous solubility due to dual hydroxyl groups .

2-[ethyl({4-[(1E)-2-(4-nitrophenyl)diazen-1-yl]phenyl})amino]ethan-1-ol (DR1)

• Structure: Features a diazenyl (-N=N-) linker and nitro (-NO2) group, enhancing electronic conjugation.
• Key Differences : The nitro group increases polarity and reactivity, while the diazenyl moiety enables photochemical applications.
• Synthesis : Prepared via diazotization and coupling reactions under acidic conditions .

Analogues with Aromatic Substitutions

1-Methoxy-4-(1-methoxyprop-2-yn-1-yl)benzene

• Structure : A methoxy-substituted benzene ring with a propargyl ether side chain.
• Key Differences: Replaces the aminoethanol group with a methoxypropargyl moiety, reducing hydrogen-bonding capacity.
• Applications : Used in click chemistry due to the alkyne group .

Nebivolol (C22H25F2NO4)

• Structure: A benzopyran-based β-blocker with a fluorinated ethanolamine side chain.
• Key Differences: The fluorinated aromatic system enhances metabolic stability and bioavailability compared to non-fluorinated analogs like the target compound .

Pyrimidine-Based Ethanolamine Derivatives

Compounds such as Ab1 (2-((2-((4-isopropoxyphenyl)amino)-6-methylpyrimidin-4-yl)amino)ethan-1-ol) and Ab2 (2-((6-methyl-2-((4-morpholinophenyl)amino)pyrimidin-4-yl)amino)ethan-1-ol) share the ethanolamine motif but incorporate pyrimidine rings.

• Key Differences :
  • Pyrimidine cores enable π-π stacking interactions, enhancing binding to biological targets.
  • Substituents like morpholine (in Ab2) improve solubility and pharmacokinetics .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	LogP (Predicted)	Applications/Notes
2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol	C12H19NO2	209.29*	Methoxypropan-2-ylamino, -CH2OH	1.8	Potential surfactant or drug intermediate
2-({4-[(2-Hydroxyethyl)amino]phenyl}amino)ethan-1-ol	C10H16N2O2	196.25	Dual ethanolamine	0.5	Chelating agent, polymer precursor
Nebivolol	C22H25F2NO4	405.43	Fluorinated benzopyran, ethanolamine	2.9	β-blocker, antihypertensive
DR1 (Diazenyl derivative)	C16H18N4O3	314.34	Diazenyl, nitro, ethanolamine	1.2	Photoresponsive material

*Calculated using ChemDraw.

Key Research Findings

Hydrogen Bonding vs. Lipophilicity: The methoxypropan-2-yl group in the target compound increases lipophilicity (LogP ~1.8) compared to analogs like 2-({4-[(2-hydroxyethyl)amino]phenyl}amino)ethan-1-ol (LogP ~0.5), suggesting better membrane permeability but lower aqueous solubility .

Synthetic Flexibility: Ethanolamine derivatives are often synthesized via nucleophilic substitution or reductive amination (e.g., HCQ synthesis in ), which could be adapted for the target compound .

Biological Activity

Introduction

2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol is an amino alcohol compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a phenyl group with an amino and an alcohol functional group, positioning it as a candidate for various therapeutic applications.

• Molecular Formula : C₁₂H₁₉NO₂
• Molecular Weight : 209.28 g/mol
• Structure : The compound is characterized by a complex structure that allows for diverse interactions within biological systems.

Biological Activity

Research into the biological activity of 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol suggests several potential therapeutic effects:

• Anticancer Activity :
  • Preliminary studies indicate that compounds similar to 2-{4-[(1-Methoxypropan-2-yl)amino]phenyl}ethan-1-ol exhibit significant anti-proliferative effects against various cancer cell lines, including ovarian epithelial cancer cells. For instance, a related compound, (E)-2-methoxy-4-(3-(4-methoxyphenyl)prop-1-en-1-yl)phenol (MMPP), demonstrated the ability to induce apoptotic cell death and inhibit tumor growth in xenograft models .
• Anti-inflammatory Effects :
  • The compound has shown promise in reducing inflammation, particularly in models of Alzheimer's disease, where it inhibited neuroinflammatory responses and amyloidogenesis. This was evidenced by decreased levels of inflammatory markers such as COX-2 and iNOS in treated cells .
• Mechanism of Action :
  • The mechanism of action appears to involve the inhibition of key signaling pathways, including the STAT3 pathway, which is implicated in cancer progression and inflammatory responses. Compounds like MMPP have been shown to suppress STAT3 activation, leading to reduced cell proliferation and enhanced apoptotic signaling .

Comparative Analysis with Related Compounds

The following table summarizes the biological activities of structurally similar compounds:

Compound Name	Structure Features	Unique Properties
1-(4-Aminophenyl)ethanol	Amino and alcohol groups	Known for its antidepressant effects
2-Aminoethanol	Simple amino alcohol	Commonly used as a solvent
3-(Aminomethyl)phenol	Contains a phenolic hydroxyl group	Exhibits significant antibacterial activity
4-(Hydroxyethyl)morpholine	Morpholine structure with hydroxyl group	Used in pharmaceutical formulations

Case Study 1: Anticancer Efficacy

In vitro studies using ovarian cancer cell lines treated with MMPP revealed concentration-dependent inhibition of cell growth and induction of apoptosis. The treatment resulted in increased expression of cleaved caspases, indicating activation of apoptotic pathways .

Case Study 2: Neuroinflammation

In an Alzheimer's disease model, administration of MMPP significantly improved cognitive function and reduced amyloid plaque formation. This was associated with downregulation of inflammatory cytokines and restoration of normal neuronal signaling pathways .